Cas no 444080-24-4 (2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile)

• Product Name: 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile
• CAS No: 444080-24-4
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 6278460
• PubChem ID: 975730
• Update Time: 2025-05-24

2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile
• 444080-24-4
• CHEMBL1386973
• AKOS000530387
• BRD-K03844254-001-07-1
• F1475-0042
• SMR000288939
• 2-{[(4-METHOXYPHENYL)METHYL]SULFANYL}-4,6-DIMETHYLPYRIDINE-3-CARBONITRILE
• 2-[(4-methoxyphenyl)methylsulfanyl]-4,6-dimethylpyridine-3-carbonitrile
• DTXSID201325990
• MLS000707872
• HMS2755F09
• 2-((4-methoxybenzyl)thio)-4,6-dimethylnicotinonitrile

• Inchi： 1S/C16H16N2OS/c1-11-8-12(2)18-16(15(11)9-17)20-10-13-4-6-14(19-3)7-5-13/h4-8H,10H2,1-3H3
• InChI Key： UKTLVJYAGUZXOL-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C)C=C(C)N=1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 284.09833431g/mol
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile

Introduction to 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile (CAS No. 444080-24-4)

2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile, identified by its CAS number 444080-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of multiple functional groups, including a carbonitrile group and a methylsulfanyl substituent attached to a phenyl ring, makes this molecule of particular interest for its potential applications in drug discovery and synthesis.

The structural features of 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile contribute to its unique chemical properties. The carbonitrile group (-CN) at the 3-position of the pyridine ring introduces polarity and reactivity, making it a versatile intermediate in organic synthesis. Additionally, the methylsulfanyl (-SMe) moiety linked to a 4-methoxyphenyl group enhances the compound's solubility and interaction with biological targets. These characteristics are particularly valuable in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles as pharmacophores in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The 4,6-dimethylpyridine core structure provides a stable framework that can be modified to target specific biological pathways. The addition of electron-withdrawing and electron-donating groups further fine-tunes the pharmacological properties of these derivatives.

One of the most compelling aspects of 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile is its potential as a building block for more complex drug molecules. The carbonitrile group can undergo various transformations, such as hydrolysis or reduction, to introduce additional functional groups or alter the electronic properties of the molecule. Similarly, the methylsulfanyl substituent can participate in nucleophilic substitution reactions, allowing for further derivatization. These reactivities make it an invaluable tool for synthetic chemists working on drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of pyridine derivatives with greater accuracy. Studies have shown that compounds with similar structural motifs to 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile exhibit promising activity against enzymes and receptors involved in disease pathways. For instance, modifications to the pyridine ring have been found to enhance binding interactions with target proteins, leading to improved therapeutic efficacy.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify novel lead compounds. Compounds like 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile serve as important scaffolds in these processes. By systematically modifying their structure, researchers can optimize potency, selectivity, and pharmacokinetic profiles. The combination of experimental synthesis and computational analysis has accelerated the discovery pipeline for new drugs.

In addition to its synthetic utility, 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile has shown potential in interdisciplinary research fields such as cheminformatics and artificial intelligence-driven drug discovery. Machine learning models have been trained on large datasets containing pyridine derivatives to predict biological activity and identify promising candidates for further investigation. This approach leverages the structural diversity of compounds like this one to accelerate drug development efforts.

The role of functional groups in determining the biological activity of pyridine derivatives cannot be overstated. The carbonitrile group, for example, has been shown to influence both binding affinity and metabolic stability. Similarly, the presence of an electron-rich aromatic ring like 4-methoxyphenyl can enhance interactions with biological targets through π-stacking or hydrophobic effects. These interactions are critical for designing molecules that can effectively modulate biological pathways.

As research continues to evolve, new methodologies for synthesizing complex organic molecules are being developed. Techniques such as flow chemistry and continuous manufacturing offer advantages in terms of scalability and efficiency. Compounds like 2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile are being explored using these modern approaches to streamline their production while maintaining high purity standards.

The broader impact of pyridine derivatives on medicine is evident from their presence in numerous FDA-approved drugs. For example, certain antiviral agents and anticancer drugs contain pyridine moieties that contribute to their efficacy. As such, compounds like this one represent an important class of molecules with untapped potential for therapeutic applications.

In conclusion,2-{(4-methoxyphenyl)methylsulfanyl}-4,6-dimethylpyridine-3-carbonitrile (CAS No. 444080-24-4) is a multifaceted compound with significant implications for pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with potential therapeutic benefits. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future medical discoveries.